Cas no 54-03-5 (Benzoic acid,3,4,5-trimethoxy-, 1,1'-[1,2-ethanediylbis[(methylimino)-3,1-propanediyl]]ester)
54-03-5 structure
Product Name:Benzoic acid,3,4,5-trimethoxy-, 1,1'-[1,2-ethanediylbis[(methylimino)-3,1-propanediyl]]ester
CAS No:54-03-5
MF:C30H44N2O10
MW:592.67776966095
MDL:MFCD00868307
CID:367873
PubChem ID:5777
Update Time:2025-04-19
Benzoic acid,3,4,5-trimethoxy-, 1,1'-[1,2-ethanediylbis[(methylimino)-3,1-propanediyl]]ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3,4,5-trimethoxy-, 1,1'-[1,2-ethanediylbis[(methylimino)-3,1-propanediyl]]ester
- Hexabendin
- Hexabendine
- Hexobendin
- Ditrymine
- Hexobendinum [INN-Latin]
- HEXOBENDINE [MI]
- (Ethane-1,2-diylbis(methylazanediyl))bis(propane-3,1-diyl) bis(3,4,5-trimethoxybenzoate)
- Benzoic acid, 3,4,5-trimethoxy-, 1,1'-[1,2-ethanediylbis[(methylimino)-3,1-propanediyl]] ester
- Ditrimin
- SCHEMBL125629
- EINECS 200-189-1
- 3-[methyl(2-{methyl[3-(3,4,5-trimethoxybenzoyloxy)propyl]amino}ethyl)amino]propyl 3,4,5-trimethoxybenzoate
- BDBM50225480
- DTXSID20202302
- NS00007037
- Q12745373
- Hexobendine (USAN/INN)
- D04438
- 3-(Methyl[2-(methyl(3-[(3,4,5-trimethoxybenzoyl)oxy]propyl)amino)ethyl]amino)propyl 3,4,5-trimethoxybenzoate #
- CHEBI:135843
- UNII-B6X4SYR93B
- 3-[methyl-[2-[methyl-[3-(3,4,5-trimethoxybenzoyl)oxypropyl]amino]ethyl]amino]propyl 3,4,5-trimethoxybenzoate
- 4,7-Dimethyl-4,7-diazadecamethylenbis(3,4,5-trimethoxybenzoat)
- EN300-19767883
- Benzoic acid, 3,4,5-trimethoxy-, diester with 3,3'-(ethylenebis(methylimino))di-1-propanol
- Hexobendina [INN-Spanish]
- 3,4,5-Trimethoxybenzoic acid, diester with 3,3'-[ethylenebis(methylimino)]di-1-propanol
- Ditrimine
- BRN 2200156
- ST 7090
- DB13265
- Benzoic acid, 3,4,5-trimethoxy-, 1,2-ethanediylbis((methylimino)-3,1-propanediyl) ester
- BRD-K23741141-003-01-1
- HEXOBENDINE [INN]
- Benzoic acid, 3,4,5-trimethoxy-, 1,2-ethanediylbis[(methylimino)-3,1-propanediyl] ester
- CHEMBL127300
- BRD-K23741141-003-02-9
- B6X4SYR93B
- 3,4,5-Trimethoxybenzoic acid, diester with 3,3'-(ethylenebis(methylimino))di-1-propanol
- Ustimon
- 3,3'-(Ethylenebis(methylimino))di-1-propanol 3,4,5-trimethoxybenzoate diester
- HEXOBENDINE [MART.]
- HEXOBENDINE [WHO-DD]
- KRQAMFQCSAJCRH-UHFFFAOYSA-N
- Hexobendine [USAN:INN:BAN]
- Hexobendine
- Hexobendina
- Hexobendinum
- 54-03-5
- HEXOBENDINE [USAN]
-
- MDL: MFCD00868307
- Inchi: 1S/C30H44N2O10/c1-31(11-9-15-41-29(33)21-17-23(35-3)27(39-7)24(18-21)36-4)13-14-32(2)12-10-16-42-30(34)22-19-25(37-5)28(40-8)26(20-22)38-6/h17-20H,9-16H2,1-8H3
- InChI Key: KRQAMFQCSAJCRH-UHFFFAOYSA-N
- SMILES: O(C(C1C=C(C(=C(C=1)OC)OC)OC)=O)CCCN(C)CCN(C)CCCOC(C1C=C(C(=C(C=1)OC)OC)OC)=O
Computed Properties
- Exact Mass: 592.30000
- Monoisotopic Mass: 592.29959560g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 42
- Rotatable Bond Count: 21
- Complexity: 684
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 115Ų
Experimental Properties
- Melting Point: 75-77°
- PSA: 114.46000
- LogP: 3.39580
Benzoic acid,3,4,5-trimethoxy-, 1,1'-[1,2-ethanediylbis[(methylimino)-3,1-propanediyl]]ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-19767883-0.05g |
54-03-5 | 0.05g |
$2755.0 | 2023-09-16 |
Benzoic acid,3,4,5-trimethoxy-, 1,1'-[1,2-ethanediylbis[(methylimino)-3,1-propanediyl]]ester Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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